Cas no 63992-53-0 (2-Butenamide,2-bromo-N,N-dimethyl-)
63992-53-0 structure
Product Name:2-Butenamide,2-bromo-N,N-dimethyl-
CAS No:63992-53-0
MF:C6H10BrNO
MW:192.05370092392
CID:513219
PubChem ID:6434802
Update Time:2025-04-19
2-Butenamide,2-bromo-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenamide,2-bromo-N,N-dimethyl-
- (Z)-2-bromo-N,N-dimethylbut-2-enamide
- N,N-Dimethyl-2-bromo-2-butenamide
- (2Z)-2-Bromo-N,N-dimethylbut-2-enamide
- 2-butenamide, 2-bromo-N,N-dimethyl-, (2Z)-
-
- Inchi: 1S/C6H10BrNO/c1-4-5(7)6(9)8(2)3/h4H,1-3H3/b5-4-
- InChI Key: KTWGCBJDXNUCPC-PLNGDYQASA-N
- SMILES: Br/C(=C\C)/C(N(C)C)=O
Computed Properties
- Exact Mass: 190.9946
- Monoisotopic Mass: 190.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2-Butenamide,2-bromo-N,N-dimethyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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